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Compound of Interest

Compound Name:

2-(4-

(Chlorosulfonyl)phenoxy)acetic

acid

Cat. No.: B032335 Get Quote

An In-depth Technical Guide to 2-(4-
(Chlorosulfonyl)phenoxy)acetic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(4-
(chlorosulfonyl)phenoxy)acetic acid, a key intermediate in pharmaceutical synthesis. This

document details its chemical properties, synthesis, and significant applications in drug

development, offering valuable insights for professionals in the field.

Core Compound Information
CAS Number: 17641-39-3 Molecular Formula: C₈H₇ClO₅S Molecular Weight: 250.66 g/mol [1]

Physicochemical Properties
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Property Value

CAS Number 17641-39-3

Molecular Formula C₈H₇ClO₅S

Molecular Weight 250.66 g/mol [1]

Appearance White to off-white crystalline powder

Melting Point 155-159 °C

Boiling Point 437.4 °C (Predicted)

Density 1.554 g/cm³ (Predicted)

Solubility
Soluble in organic solvents such as

dichloromethane and chloroform.

Synthesis of 2-(4-(Chlorosulfonyl)phenoxy)acetic
acid
The synthesis of 2-(4-(chlorosulfonyl)phenoxy)acetic acid is typically a two-step process,

beginning with the formation of phenoxyacetic acid, followed by chlorosulfonation.

Step 1: Synthesis of Phenoxyacetic Acid
The initial step involves the Williamson ether synthesis, a well-established method for forming

ethers. In this reaction, phenol is reacted with chloroacetic acid in the presence of a base, such

as sodium hydroxide.

Experimental Protocol:

In a round-bottom flask, dissolve phenol in an aqueous solution of sodium hydroxide to form

sodium phenoxide.

Slowly add a solution of chloroacetic acid to the reaction mixture.

Heat the mixture under reflux for several hours to ensure the completion of the reaction.
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After cooling, acidify the solution with a strong acid, such as hydrochloric acid, to precipitate

the phenoxyacetic acid.

The crude product is then filtered, washed with water, and can be purified by

recrystallization.
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Diuretic Synthesis

Antidiabetic Synthesis

2-(4-(Chlorosulfonyl)phenoxy)acetic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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